Cas no 26560-38-3 (Calcium N5-methyltetrahydrofolate)

• Product Name: Calcium N5-methyltetrahydrofolate
• CAS No: 26560-38-3
• MF: C₂₀H₂₃CaN₇O₆
• MW: 497.517922639847
• MDL: MFCD24369687
• CID: 255504
• PubChem ID: 135742689
• Update Time: 2025-06-29

Calcium N5-methyltetrahydrofolate Chemical and Physical Properties

Names and Identifiers

• Calcium 2-(4-(((2-amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzamido)pentanedioate
• Calcium N5-methyltetrahydrofolate
• 5-Methyltetrahydrofolic Acid Calcium Salt Trihydrate (Also See: L375720)
• 5-Methyltetrahydrofolic Acid Calcium Salt Trihydrate (Also See: L375720)
• calcium,2-[[4-[(2-amino-5-methyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
• METHYLTETRAHYDROFOLATE CALCIUM
• NSC173328
• 5-Methyltetrahydrofolate calcium
• 5-Methyltetrahydrofolate calcium (racemate)
• L-Glutamic acid, N-4-(2-amino-1,4,5,6,7,8-hexahydro-5-methyl-4-oxo-6-pteridinyl)methylaminobenzoyl-, calcium salt (1:1)
• N-[4-[[(2-Amino-1,4,5,6,7,8-hexahydro-5-methyl-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-L-glutamic acid
• N-(4-(((2-Amino-1,4,5,6,7,8-hexahydro-5-methyl-4-oxo-6-pteridinyl)methyl)amino)benzoyl)-L-glutamic acid calcium salt
• Calcium 5-methyltetrahydrofolate
• Calcium mefolinate
• Calcium (2S)-2-(4-(((2-amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzamido)pentanedioate
• 5-Methyltetrahydrofolic acid calcium salt
• Calcium methyltetrahydrofolate
• L-5-Methyltetrahydrofolate calcium
• CM0083
• L-Glutamic acid, N-(4-(((2-amino-1,4,5,6,7,8-hexahydro-5-methyl-4-oxo-6-pteridinyl)methyl)amino)benzoyl)-, calcium salt (1:1)
• CID 135742689
• 5-Methyl-6(RS)-tetrahydrofolate calciuM salt
• calciuM dihydride - N-[(4-{[(2-aMino-5-Methyl-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)Methyl]aMino}phenyl)carbonyl]glutaMic acid
• Calcium 2-(4-(((2-amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzamido)
• UNII-9I291HQ60G
• 26560-38-3
• Q27272582
• Calcium D,L-5-methyltetrahydrofolate
• AS-75127
• NSC 173328
• 9I291HQ60G
• AKOS024258520
• calcium (2S)-2-[(4-{[(2-amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl]amino}phenyl)formamido]pentanedioate
• HY-17557
• 5-Methyltetrahydrofolic Acid Calcium Salt Hydrate
• Calcium (4-(((2-amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzoyl)-L-glutamate
• L-GLUTAMIC ACID, N-(4-(((2-AMINO-3,4,5,6,7,8-HEXAHYDRO-5-METHYL-4-OXO-6-PTERIDINYL)METHYL)AMINO)BENZOYL)-, CALCIUM SALT (1:1)
• NSC-173328
• CALCIUM MEFOLINATE [WHO-DD]
• AKOS015901141
• calcium;(2S)-2-[[4-[(2-amino-5-methyl-4-oxo-3,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioate
• 1ST169337Ca
• CALCIUM D,L-5-METHYLTETRAHYDROFOLATE [USP-RS]
• CalciumN5-methyltetrahydrofolate
• L-Glutamic acid, N-[4-[[(2-amino-3,4,5,6,7,8-hexahydro-5-methyl-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-, calcium salt (1:1)
• N-[4-[[(2-Amino-3,4,5,6,7,8-hexahydro-5-methyl-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-L-glutamic Acid Calcium Hydrate; N-Methyltetrahydrofolate Calcium Hydrate; N5-Methyltetrahydrofolate Calcium Hydrate; N5-Methyltetrahydropteroylglutamate Calcium Hydrate; Prefolic A
• calcium (2S)-2-[(4-{[(2-amino-5-methyl-4-oxo-3,6,7,8-tetrahydropteridin-6-yl)methyl]amino}phenyl)formamido]pentanedioate

• MDL： MFCD24369687
• Inchi： 1S/C20H25N7O6.Ca/c1-27-12(9-23-16-15(27)18(31)26-20(21)25-16)8-22-11-4-2-10(3-5-11)17(30)24-13(19(32)33)6-7-14(28)29;/h2-5,12-13,22H,6-9H2,1H3,(H,24,30)(H,28,29)(H,32,33)(H4,21,23,25,26,31);/q;+2/p-2/t12?,13-;/m0./s1
• InChI Key： VWBBRFHSPXRJQD-ZEDZUCNESA-L
• SMILES： [Ca+2].O=C1C2=C(N=C(N)N1)NCC(CNC1C=CC(C(N[C@H](C(=O)[O-])CCC(=O)[O-])=O)=CC=1)N2C

Computed Properties

• Exact Mass: 497.1335723g/mol
• Monoisotopic Mass: 497.1335723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 854
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 204

Experimental Properties

• Solubility: Aqueous Acid (Slightly), Aqueous Base (Slightly), Methanol (Slightly), Water (Slightly)

Calcium N5-methyltetrahydrofolate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Tetrahydropteroic acids and derivatives

Additional information on Calcium N5-methyltetrahydrofolate

Calcium N5-Methyltetrahydrofolate: A Comprehensive Overview

Calcium N5-methyltetrahydrofolate, also known as N5-methyltetrahydrofolate calcium salt, is a biologically active form of folate, a vitamin B9 derivative. With the CAS number 26560-38-3, this compound plays a crucial role in various physiological processes, including DNA synthesis, methylation reactions, and cellular repair. Recent studies have highlighted its significance in maintaining optimal health, particularly in preventing neural tube defects and supporting cognitive function.

The chemical structure of calcium N5-methyltetrahydrofolate consists of a methyl group attached to the nitrogen atom at position 5 of the tetrahydrofolate molecule. This specific modification enhances its bioavailability and stability, making it an ideal form for supplementation. Researchers have found that this form of folate is more efficiently absorbed by the human body compared to synthetic folic acid, which can accumulate in certain tissues and potentially lead to adverse effects.

In terms of applications, calcium N5-methyltetrahydrofolate is widely used in dietary supplements, fortified foods, and pharmaceutical products. Its role in methylation reactions is pivotal for homocysteine metabolism, which is critical for cardiovascular health. Emerging studies suggest that adequate levels of this compound may reduce the risk of cardiovascular diseases by maintaining healthy homocysteine levels.

Recent advancements in nutrigenomics have further elucidated the importance of N5-methyltetrahydrofolate in personalized nutrition. Genetic variations, such as those in the MTHFR gene, can affect the body's ability to metabolize folate. Supplementation with calcium N5-methyltetrahydrofolate has been shown to bypass these genetic limitations, ensuring optimal folate levels even in individuals with reduced enzyme activity.

The global market for folate derivatives has seen significant growth due to increasing awareness of the benefits of bioactive forms like calcium N5-methyltetrahydrofolate. This trend is supported by regulatory approvals and endorsements from health organizations that recognize its superior bioavailability and safety profile.

In conclusion, calcium N5-methyltetrahydrofolate stands out as a vital nutrient with diverse applications in healthcare and nutrition. Its role in preventing birth defects, supporting cognitive health, and maintaining cardiovascular well-being underscores its importance in modern dietary strategies. As research continues to uncover new benefits and mechanisms of action, this compound is poised to remain a cornerstone in preventive medicine and nutritional science.